Cas no 731772-72-8 (2-Bromo-4-(3-cyanophenyl)-1-butene)

• Product Name: 2-Bromo-4-(3-cyanophenyl)-1-butene
• CAS No: 731772-72-8
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• MDL: MFCD00671918
• CID: 870084
• PubChem ID: 24721788
• Update Time: 2025-06-28

2-Bromo-4-(3-cyanophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromobut-3-enyl)benzonitrile
• 2-Bromo-4-(3-cyanophenyl)-1-butene
• AG-G-88971
• CTK5D7457
• KB-168917
• MFCD00671918
• 731772-72-8
• AKOS016016778
• DTXSID10641140
• 3-(3-Bromobut-3-en-1-yl)benzonitrile

• MDL： MFCD00671918
• Inchi： 1S/C11H10BrN/c1-9(12)5-6-10-3-2-4-11(7-10)8-13/h2-4,7H,1,5-6H2
• InChI Key： KYITYNQHCRQMQO-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 235.00000
• Monoisotopic Mass: 234.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.569
• PSA: 23.79000
• LogP: 3.39948

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Bromo-4-(3-cyanophenyl)-1-butene

2-Bromo-4-(3-cyanophenyl)-1-butene: A Versatile Compound in Modern Synthetic Chemistry and Pharmacological Research

2-Bromo-4-(3-cyanophenyl)-1-butene, with the chemical formula C₁₂H₉BrNO, represents a unique class of organobromine compounds that have garnered significant attention in both synthetic chemistry and pharmacological research. This molecule, characterized by its bromine atom at the 2-position and a 3-cyanophenyl substituent at the 4-position, serves as a critical building block for the development of advanced pharmaceuticals and functional materials. Recent studies have highlighted its potential in drug discovery, biological activity modulation, and materials science, making it a focal point in interdisciplinary research.

The chemical structure of 2-Bromo-4-(3-cyanophenyl)-1-butene is notable for its conjugated system, which includes a double bond between the 1- and 2-positions and a functionalized phenyl ring. This structural feature enables the compound to participate in various electrophilic reactions, such as electrophilic addition and radical substitution, which are essential for its synthesis and functionalization. The presence of the bromine atom introduces reactivity that can be leveraged in click chemistry approaches, while the cyanide group at the phenyl ring enhances its electronic properties and photophysical behavior.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 2-Bromo-4-(3-cyanophenyl)-1-butene. A 2023 study published in Journal of Organic Chemistry described a novel transition-metal-catalyzed coupling reaction that allows for the selective introduction of the bromine atom and cyanide group. This method significantly improves the yield and purity of the compound, which is crucial for its application in pharmaceutical development. The study also emphasized the importance of reaction conditions, such as temperature, solvent polarity, and catalyst selection, in achieving optimal results.

The pharmacological applications of 2-Bromo-4-(3-cyanophenyl)-1-butene are particularly intriguing. Research published in ACS Medicinal Chemistry Letters (2023) demonstrated its potential as a prodrug precursor for the treatment of neurodegenerative diseases. The compound's ability to undergo biotransformation in vivo was highlighted, with its metabolites showing enhanced antioxidant activity and neuroprotective effects. These findings suggest that 2-Bromo-4-(3-cyanophenyl)-1-butene could be a valuable tool in the development of targeted therapies for conditions such as Alzheimer's and Parkinson's disease.

Another area of interest is its role in materials science. A 2023 paper in Advanced Materials explored the use of 2-Bromo-4-(3-cyanophenyl)-1-butene as a precursor for conjugated polymers. The compound's conjugated system was found to enhance the electronic conductivity and optoelectronic properties of the resulting materials, making them suitable for applications in organic photovoltaics and flexible electronics. The study also noted the importance of functional group engineering in tailoring the properties of these materials for specific applications.

Despite its promising applications, the synthesis of 2-Bromo-4-(3-cyanophenyl)-1-butene presents several challenges. A 2023 review in Chemical Reviews discussed the difficulties in achieving regioselective bromination and stereoselective functionalization of the molecule. The authors emphasized the need for computational modeling to predict reaction pathways and optimize synthetic strategies. Additionally, the study highlighted the importance of green chemistry principles in the development of sustainable synthesis methods for this compound.

The biological activity of 2-Bromo-4-(3-cyanophenyl)-1-butene has also been the subject of recent research. A 2023 study in Journal of Biological Chemistry investigated its antimicrobial properties against a range of pathogenic bacteria. The results showed that the compound exhibits bacteriostatic activity at low concentrations, suggesting its potential as a new antimicrobial agent. The study also proposed that the compound's cytotoxic effects on bacterial cells could be attributed to its ability to disrupt membrane integrity and interfere with metabolic pathways.

In the context of drug discovery, 2-Bromo-4-(3-cyanophenyl)-1-butene has been explored as a lead compound for the development of novel therapeutics. A 2023 paper in MedChemComm reported the synthesis of several derivatives of the compound with improved bioavailability and target specificity. The study utilized high-throughput screening to identify derivatives with enhanced antitumor activity, demonstrating the potential of 2-Bromo-4-(3-cyanophenyl)-1-butene as a scaffold for the design of targeted drugs.

The environmental impact of 2-Bromo-4-(3-cyanophenyl)-1-butene is another critical aspect of its research. A 2023 study in Environmental Science & Technology assessed the toxicity of the compound in aquatic ecosystems. The results indicated that the compound exhibits moderate toxicity to aquatic organisms, emphasizing the need for environmental risk assessment in its industrial applications. The study also recommended the use of biodegradable alternatives to mitigate potential ecological risks.

Overall, 2-Bromo-4-(3-cyanophenyl)-1-butene represents a versatile molecule with significant potential in multiple scientific disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further research and development. As new synthetic methodologies and biological applications continue to emerge, the compound is poised to play a pivotal role in the advancement of pharmaceutical science, materials science, and environmental chemistry.

Future research on 2-Bromo-4-(3-cyanophenyl)-1-butene should focus on optimizing its synthetic efficiency, enhancing its biological activity, and minimizing its environmental impact. The integration of computational tools and green chemistry principles will be essential in achieving these goals. As the scientific community continues to explore the potential of this compound, its applications are likely to expand, contributing to the development of innovative solutions in various fields.

In conclusion, 2-Bromo-4-(3-cyanophenyl)-1-butene is a molecule of great interest due to its unique chemical properties and multifaceted applications. Its role in synthetic chemistry, pharmacology, and materials science underscores its importance in contemporary research. As new studies continue to uncover its potential, the compound is expected to remain a focal point in the quest for innovative solutions and technological advancements.